Cas no 29451-71-6 (Ranatensin (8CI,9CI))

• Product Name: Ranatensin (8CI,9CI)
• CAS No: 29451-71-6
• MF: C₆₁H₈₄N₁₆O₁₃S
• MW: 1281.48407173157
• CID: 259997
• Update Time: 2025-04-19

Ranatensin (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Ranatensin (8CI,9CI)
• RANATENSIN
• 5-Oxo-L-Pro-L-Val-L-Pro-L-Glu(NH2)-L-Trp-L-Ala-L-Val-Gly-L-His-L-Phe-L-Met-NH2
• GLP-VAL-PRO-GLN-TRP-ALA-VAL-GLY-HIS-PHE-MET-NH2
• pGlu-Val-Pro-Gln-Trp-Ala-Val-Gly-His-Phe-Met-NH2
• PYROGLU-VAL-PRO-GLN-TRP-ALA-VAL-GLY-HIS-PHE-MET-NH2
• PYR-VAL-PRO-GLN-TRP-ALA-VAL-GLY-HIS-PHE-MET-NH2

• Inchi： 1S/C61H84N16O13S/c1-32(2)50(60(89)66-30-49(80)70-45(27-37-29-64-31-67-37)58(87)73-43(25-35-13-8-7-9-14-35)57(86)71-40(52(63)81)22-24-91-6)75-53(82)34(5)68-56(85)44(26-36-28-65-39-16-11-10-15-38(36)39)74-54(83)42(18-20-47(62)78)72-59(88)46-17-12-23-77(46)61(90)51(33(3)4)76-55(84)41-19-21-48(79)69-41/h7-11,13-16,28-29,31-34,40-46,50-51,65H,12,17-27,30H2,1-6H3,(H2,62,78)(H2,63,81)(H,64,67)(H,66,89)(H,68,85)(H,69,79)(H,70,80)(H,71,86)(H,72,88)(H,73,87)(H,74,83)(H,75,82)(H,76,84)/t34-,40-,41-,42-,43-,44-,45-,46-,50-,51-/m0/s1
• InChI Key： AUOCWSNQHWTPIJ-JMYPGRSYSA-N
• SMILES： S(C)CC[C@@H](C(N)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H](CC1=CN=CN1)NC(CNC([C@H](C(C)C)NC([C@H](C)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CCC(N)=O)NC([C@@H]1CCCN1C([C@H](C(C)C)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1280.61000
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 91
• Rotatable Bond Count: 44

Experimental Properties

• Density: 1.326±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 467.26000
• LogP: 3.20430

Ranatensin (8CI,9CI) Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents